Cas no 119275-06-8 (2,4-Pentanedione,1-mercapto-)

• Product Name: 2,4-Pentanedione,1-mercapto-
• CAS No: 119275-06-8
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 133048
• PubChem ID: 45085416
• Update Time: 2025-04-19

2,4-Pentanedione,1-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,1-mercapto-
• 2,4-Pentanedione, 1-mercapto- (9CI)
• DTXSID701310570
• SCHEMBL5279195
• 1-Mercapto-2,4-pentanedione
• 119275-06-8

• Inchi： 1S/C5H8O2S/c1-4(6)2-5(7)3-8/h8H,2-3H2,1H3
• InChI Key： OKEUZZYTBCEWBT-UHFFFAOYSA-N
• SMILES： SCC(CC(C)=O)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 34.14